Cas no 2229128-60-1 (2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile)

• Product Name: 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile
• CAS No: 2229128-60-1
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 6107266
• PubChem ID: 165858710
• Update Time: 2025-09-27

2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile
• 2229128-60-1
• 2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]propanenitrile
• EN300-1755763

• Inchi： 1S/C9H12N4/c1-7(4-10)9-6-13(12-11-9)5-8-2-3-8/h6-8H,2-3,5H2,1H3
• InChI Key： USIQLTPHFHBYLU-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C#N)C)N=N1)CC1CC1

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile

Research Brief on 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile (CAS: 2229128-60-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds, particularly those with unique structural motifs, as potential therapeutic agents. Among these, 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile (CAS: 2229128-60-1) has emerged as a compound of interest due to its distinctive chemical properties and potential biological activities. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery.

The compound 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile features a 1,2,3-triazole core, a heterocyclic moiety known for its versatility in medicinal chemistry. The presence of a cyclopropylmethyl group and a nitrile functionality further enhances its potential as a scaffold for drug development. Recent studies have explored its synthesis via click chemistry, a highly efficient and modular approach that allows for the rapid assembly of diverse molecular architectures. The compound's stability and reactivity under physiological conditions have also been investigated, providing insights into its suitability for further pharmacological evaluation.

In terms of biological activity, preliminary studies suggest that 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile may exhibit inhibitory effects against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, molecular docking simulations have indicated potential interactions with kinases and proteases, which are critical players in disease progression. These findings underscore the compound's potential as a lead candidate for the development of novel therapeutics. However, further in vitro and in vivo studies are required to validate these hypotheses and elucidate the compound's mechanism of action.

Another area of interest is the compound's pharmacokinetic properties. Early-stage ADME (absorption, distribution, metabolism, and excretion) studies have revealed favorable characteristics, such as moderate solubility and permeability, which are essential for oral bioavailability. Additionally, the compound demonstrates stability in simulated gastric and intestinal fluids, suggesting its potential for oral administration. These properties, combined with its synthetic accessibility, make 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile an attractive candidate for further optimization and development.

Despite these promising findings, challenges remain in the development of 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile as a therapeutic agent. For example, the compound's selectivity towards specific biological targets needs to be thoroughly investigated to minimize off-target effects. Moreover, its toxicity profile and potential metabolites must be characterized to ensure safety in preclinical and clinical settings. Addressing these challenges will require collaborative efforts between chemists, biologists, and pharmacologists to advance the compound through the drug discovery pipeline.

In conclusion, 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanenitrile (CAS: 2229128-60-1) represents a promising scaffold in medicinal chemistry, with potential applications in the treatment of various diseases. Its unique structural features, combined with its synthetic accessibility and preliminary biological activity, make it a compelling subject for further research. Continued exploration of its pharmacological properties and optimization of its chemical structure could pave the way for the development of novel therapeutics with improved efficacy and safety profiles.